5-(Methylsulfonyl)-2-piperidin-1-ylaniline
Overview
Description
Methylsulfonyl compounds are a class of organic compounds that contain a sulfonyl functional group (R-SO2-R’) attached to a methyl group . They are often used in the synthesis of various pharmaceuticals and other organic compounds .
Synthesis Analysis
While specific synthesis methods for “5-(Methylsulfonyl)-2-piperidin-1-ylaniline” are not available, methylsulfonyl compounds are often synthesized through sulfonylation reactions . This involves the introduction of a sulfonyl group to an organic compound, typically using a sulfonyl chloride as a reagent .Chemical Reactions Analysis
Methylsulfonyl compounds are relatively inert chemically and are able to resist decomposition at elevated temperatures . They can participate in various chemical reactions, including those involving nucleophilic substitution .Physical and Chemical Properties Analysis
Physical and chemical properties such as melting point, boiling point, density, and solubility are typically determined experimentally. For example, Methylsulfonylmethane (MSM) is a colorless solid with a melting point of 109 °C and a boiling point of 248 °C .Scientific Research Applications
Selective Receptor Ligands
Compounds with structural similarities to 5-(Methylsulfonyl)-2-piperidin-1-ylaniline have been investigated for their selective ligand activities towards serotonin receptors, which are crucial in the treatment of CNS disorders. For instance, N-alkylated arylsulfonamide derivatives of (aryloxy)ethyl piperidines have shown promising results as selective 5-HT7 receptor ligands, demonstrating potent and selective antagonist activities. These findings suggest their potential therapeutic applications in antidepressant-like and pro-cognitive properties, supporting further exploration for treating CNS disorders (Canale et al., 2016).
Synthetic Methodologies
The development of new synthetic routes to create complex molecules is crucial for pharmaceutical research. Research into cyclization of acetylenic sulfones with beta and gamma-chloroamines has led to a convenient new route for synthesizing piperidines, pyrrolizidines, indolizidines, and quinolizidines. This methodology facilitates the synthesis of compounds with potential pharmacological activities, showcasing the versatility of incorporating piperidine structures into drug design (Back & Nakajima, 2000).
Pharmacological Agents
Substituted diphenyl sulfones and their structure-activity relationship with antagonism of 5-HT6 receptors have been studied, revealing the significant potential of these compounds in modulating serotonin receptors. Such research underscores the importance of sulfonyl-containing compounds in developing new pharmacological agents (Ivachtchenko et al., 2013). Additionally, the synthesis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides highlights the biological activities of oxadiazole bearing compounds, particularly their screening against butyrylcholinesterase (BChE) enzyme, suggesting their potential in developing treatments for diseases like Alzheimer's (Khalid et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds containing the indole nucleus, which is structurally similar to the compound , have been found to bind with high affinity to multiple receptors .
Mode of Action
It’s worth noting that many compounds containing the indole nucleus or the methylsulfonyl group are known to undergo a variety of chemical reactions, including suzuki–miyaura cross-coupling , which is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction .
Biochemical Pathways
Indole derivatives, which share structural similarities with the compound, are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
Physiologically based pharmacokinetic (pbpk) models have been developed for related compounds, such as 5-fluorouracil and its prodrug capecitabine, to describe their pharmacokinetics in tumor and plasma of cancer patients with liver impairment .
Result of Action
It’s worth noting that many compounds containing the indole nucleus or the methylsulfonyl group have been found to have diverse biological activities and therapeutic possibilities .
Action Environment
For instance, the Suzuki–Miyaura cross-coupling reaction, which is relevant to compounds containing the methylsulfonyl group, is known to be exceptionally mild and functional group tolerant .
Properties
IUPAC Name |
5-methylsulfonyl-2-piperidin-1-ylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S/c1-17(15,16)10-5-6-12(11(13)9-10)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFSSZKHDZLBLAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)N2CCCCC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30375536 | |
Record name | 5-(Methanesulfonyl)-2-(piperidin-1-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30375536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
849035-90-1 | |
Record name | 5-(Methanesulfonyl)-2-(piperidin-1-yl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30375536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(Methylsulfonyl)-2-piperidin-1-ylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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